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Compound of Interest

Compound Name: Synalar-C

Cat. No.: B1235355

For researchers, scientists, and drug development professionals, the proper disposal of
pharmaceutical products like Synalar-C is a critical component of laboratory safety and
environmental responsibility. This guide provides essential, step-by-step information for the
safe and compliant disposal of Synalar-C, a topical cream containing fluocinolone acetonide
and clioquinol.

Immediate Safety and Handling Precautions

Before initiating disposal procedures, ensure that appropriate personal protective equipment
(PPE) is worn, including gloves and safety glasses. Handle Synalar-C in a well-ventilated area
to avoid inhalation of any potential fumes. In case of accidental contact, wash the affected area
with soap and water immediately.

Hazardous Waste Classification

Based on a review of safety data sheets for its active ingredients, Synalar-C should be
managed as hazardous pharmaceutical waste. While fluocinolone acetonide has conflicting
classifications, clioquinol is consistently identified as a hazardous substance.[1][2] According to
the Occupational Safety and Health Administration (OSHA) Hazard Communication Standard,
clioquinol is considered harmful if swallowed.[1] Furthermore, for transportation purposes, it
falls under the Department of Transportation (DOT) hazard class 6.1 as a toxic solid.[2]
Therefore, the entire Synalar-C product must be disposed of following regulations for
hazardous waste.
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Step-by-Step Disposal Protocol for Laboratories

The following procedure outlines the recommended steps for the proper disposal of Synalar-C
in a laboratory or research setting. This protocol is designed to comply with general hazardous
waste regulations. However, always consult your institution's specific hazardous waste
management plan and local regulations.

e Segregation: Do not mix Synalar-C waste with non-hazardous trash or other waste streams.
It must be segregated as hazardous pharmaceutical waste.

Containerization:

o Place used or expired Synalar-C tubes, contaminated gloves, absorbent pads, and any
other materials that have come into contact with the cream into a designated and clearly
labeled hazardous waste container.

o Regulations often require specific color-coded containers for different types of hazardous
waste. For RCRA hazardous pharmaceutical waste, a black container is typically used.[3]

Labeling: The hazardous waste container must be accurately labeled with the words
"Hazardous Waste," the specific contents (e.g., "Synalar-C (fluocinolone acetonide,
clioquinol) waste"), the accumulation start date, and the appropriate hazard characteristics
(e.g., "Toxic").

Storage: Store the sealed hazardous waste container in a designated, secure, and well-
ventilated satellite accumulation area or central storage facility, in accordance with your
institution's policies and EPA regulations.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed hazardous waste management company. These companies are equipped
to transport and dispose of the waste in a compliant manner, typically through incineration at
a permitted facility.[4]

Note: It is crucial to adhere to the regulations set forth by the Environmental Protection Agency
(EPA), particularly the Resource Conservation and Recovery Act (RCRA), which governs the
management of hazardous waste from "cradle to grave."[4][5] Additionally, for healthcare
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facilities, the EPA's Subpart P provides specific management standards for hazardous waste

pharmaceuticals.[4]

Quantitative Data on Active Ingredients

Key Disposal-Related

Active Ingredient Chemical Classification
Hazard

Potential for reproductive
i i ] ] ] toxicity and specific target
Fluocinolone Acetonide Synthetic Corticosteroid o )
organ toxicity with repeated

exposure.[4]

Classified as harmful if
swallowed and considered a

Clioquinol Halogenated Quinoline ] ) ]
toxic solid for transportation.[1]

[2]

Logical Workflow for Synalar-C Disposal

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Synalar-C in a laboratory setting.
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Synalar-C Disposal Workflow
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Disclaimer: This information is intended as a general guide. Researchers and laboratory
personnel are responsible for complying with all applicable federal, state, and local regulations,
as well as their institution's specific policies regarding hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235355#synalar-c-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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